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Compound of Interest

D-erythro-sphingosyl
Compound Name:
phosphoinositol

cat. No.: B12079008

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized biochemicals like D-erythro-sphingosyl phosphoinositol are
paramount for laboratory safety and environmental protection. This guide provides a clear,
step-by-step procedure for its safe disposal, alongside essential chemical data and a logical
workflow for waste management decisions.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling. The
following table summarizes the key quantitative data for D-erythro-sphingosyl
phosphoinositol.
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Property Value Source
CAS Number 799812-72-9 [1][2]
Molecular Formula C24H4sNO10P [1][2]

Molecular Weight 541.612 g/mol [11[2]
Appearance Powder [1]
Purity >99% [1]
Storage Temperature -20°C [1112]
Stability 1 Year [1]
Sparingly soluble in 1:1
ethanol:water. Soluble in warm
Solubility methanol. The addition of [3]
small amounts of acetic acid
may aid in dissolution.
Melting Point Data not available

Experimental Protocols: Proper Disposal Procedure

While specific hazard classifications for D-erythro-sphingosyl phosphoinositol are not

readily available, it is prudent to handle it with care, following standard laboratory safety

protocols for sphingolipids.[1] The following procedure is based on general safety data for

related compounds and best practices for chemical waste management.

Step 1: Personal Protective Equipment (PPE)

Before handling D-erythro-sphingosyl phosphoinositol, ensure you are wearing appropriate

PPE. This includes:

e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.
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Step 2: Containment of Spills

In the event of a spill, avoid dust formation.[1] For solid material, carefully sweep it up and
place it into a designated, labeled waste container.[2] Prevent the chemical from entering
drains or waterways.[1]

Step 3: Waste Collection

Collect waste D-erythro-sphingosyl phosphoinositol and any contaminated materials (e.g.,
weighing paper, pipette tips) in a suitable, sealed, and clearly labeled container.

Step 4: Waste Disposal

Dispose of the waste container through an approved waste disposal plant.[4] Chemical waste

generators must adhere to local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[2] Do not dispose of this material down the
drain.[2]

Step 5: Decontamination

After handling and disposal, thoroughly wash your hands and any exposed skin with soap and
water.[4] Decontaminate any surfaces that may have come into contact with the chemical.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-
erythro-sphingosyl phosphoinositol.
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Start: Handling D-erythro-sphingosyl phosphoinositol
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Caption: Disposal decision workflow for D-erythro-sphingosyl phosphoinositol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12079008?utm_src=pdf-body-img
https://www.benchchem.com/product/b12079008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12079008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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